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Compound of Interest

Compound Name: PIK-293

Cat. No.: B610106 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical guidance

for researchers, scientists, and drug development professionals working with the PI3K inhibitor,

PIK-293. Adherence to these protocols is essential for ensuring personal safety and

maintaining a secure laboratory environment.

Essential Safety Precautions and Personal
Protective Equipment (PPE)
PIK-293 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] Therefore, stringent adherence to the following personal protective equipment (PPE)

and handling protocols is mandatory to minimize exposure and prevent contamination.

Recommended Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical when handling PIK-293 in its solid (powder) or

solubilized form.
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PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Provides a robust barrier

against direct skin contact. The

outer glove can be removed

immediately in case of a spill.

Eye Protection
Chemical splash goggles or a

full-face shield.

Protects against accidental

splashes of solutions

containing PIK-293, which

could cause serious eye

irritation.

Body Protection
A fully buttoned laboratory

coat.

Prevents contamination of

personal clothing.

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood.

Minimizes the inhalation of the

powder form of PIK-293.

Step-by-Step Handling and Disposal Plan
Following a systematic workflow is paramount to ensure safety and experimental integrity.

Operational Plan: From Receipt to Storage
Receiving the Compound: Upon receipt, visually inspect the container for any damage or

leaks.

Preparation for Use:

Conduct all weighing and solution preparation activities within a certified chemical fume

hood to prevent inhalation of the powder and containment of potential spills.

Before handling, ensure all required PPE is correctly worn.

Dissolution: PIK-293 is soluble in DMSO.[2][3] Prepare solutions by carefully adding the

solvent to the vial containing the powdered compound to avoid generating airborne particles.

Storage:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b610106?utm_src=pdf-body
https://www.apexbt.com/pik-293.html
https://www.selleck.co.jp/datasheet/PIK-293-S220701-DataSheet.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solid Form: Store the powdered compound at -20°C for long-term storage.[2]

In Solution (DMSO): Store stock solutions at -80°C for up to 6 months or at -20°C for up to

1 month.[4] It is recommended to use the solution soon after preparation and long-term

storage of solutions is not advised.[2]

Disposal Plan: Managing PIK-293 Waste
Waste Segregation: All disposable materials that have come into contact with PIK-293,

including pipette tips, gloves, and empty vials, must be segregated as hazardous chemical

waste.

Waste Collection: Collect all PIK-293 waste in a designated, clearly labeled, and sealed

waste container.

Disposal: Dispose of the hazardous waste through your institution's environmental health

and safety (EHS) office, following all local, state, and federal regulations. Do not dispose of

PIK-293 down the drain, as it is very toxic to aquatic life.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for PIK-293.

Property Value Source

CAS Number 900185-01-5 [1][2][4]

Molecular Formula C22H19N7O [2]

Molecular Weight 397.43 g/mol [1]

IC50 (p110δ) 0.24 µM [4][5]

IC50 (p110β) 10 µM [4]

IC50 (p110γ) 25 µM [4]

IC50 (p110α) 100 µM [4]

Solubility in DMSO 80 mg/mL (201.29 mM) [3]
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Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of PIK-293 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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